Cas no 2178983-04-3 (N-(1-Cyano-2,2-dimethylcyclopropyl)-2-(3-methoxyoxan-4-yl)acetamide)

• Product Name: N-(1-Cyano-2,2-dimethylcyclopropyl)-2-(3-methoxyoxan-4-yl)acetamide
• CAS No: 2178983-04-3
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• CID: 5409274
• PubChem ID: 136546495
• Update Time: 2025-07-20

N-(1-Cyano-2,2-dimethylcyclopropyl)-2-(3-methoxyoxan-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS033847197
• EN300-6669154
• 2178983-04-3
• Z2282422471
• N-(1-Cyano-2,2-dimethylcyclopropyl)-2-(3-methoxyoxan-4-yl)acetamide

• Inchi： 1S/C14H22N2O3/c1-13(2)8-14(13,9-15)16-12(17)6-10-4-5-19-7-11(10)18-3/h10-11H,4-8H2,1-3H3,(H,16,17)
• InChI Key： XHEUYEGLMSQVET-UHFFFAOYSA-N
• SMILES： O1CCC(C(C1)OC)CC(NC1(C#N)CC1(C)C)=O

Computed Properties

• Exact Mass: 266.16304257g/mol
• Monoisotopic Mass: 266.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 71.4Ų

Additional information on N-(1-Cyano-2,2-dimethylcyclopropyl)-2-(3-methoxyoxan-4-yl)acetamide

Research Briefing on N-(1-Cyano-2,2-dimethylcyclopropyl)-2-(3-methoxyoxan-4-yl)acetamide (CAS: 2178983-04-3)

In recent years, the compound N-(1-Cyano-2,2-dimethylcyclopropyl)-2-(3-methoxyoxan-4-yl)acetamide (CAS: 2178983-04-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane and tetrahydropyran moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a precursor in the synthesis of novel bioactive compounds. The following briefing provides an overview of the latest research developments related to this compound, including its synthesis, biological activity, and potential applications.

The synthesis of N-(1-Cyano-2,2-dimethylcyclopropyl)-2-(3-methoxyoxan-4-yl)acetamide has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step organic synthesis techniques, including cyclopropanation and amide coupling reactions, to construct the molecule's core structure. Advanced analytical methods such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been utilized to confirm the compound's structural integrity. Notably, the presence of the cyano and methoxy groups has been identified as critical for its stability and reactivity in subsequent derivatization processes.

Biological evaluations of this compound have revealed its potential as a modulator of key enzymatic pathways. In vitro studies have demonstrated its inhibitory effects on specific cytochrome P450 enzymes, suggesting its utility in drug-drug interaction studies and metabolic profiling. Additionally, preliminary data indicate that the compound may exhibit anti-inflammatory properties by interfering with pro-inflammatory cytokine production. These findings have spurred further investigations into its mechanism of action and potential therapeutic applications in diseases such as rheumatoid arthritis and neurodegenerative disorders.

Recent patent filings and industry reports highlight the growing interest in N-(1-Cyano-2,2-dimethylcyclopropyl)-2-(3-methoxyoxan-4-yl)acetamide as a scaffold for drug discovery. Several pharmaceutical companies have incorporated this compound into their libraries of small-molecule inhibitors, targeting a range of biological pathways. Its structural versatility allows for the introduction of diverse functional groups, enabling the development of derivatives with enhanced potency and selectivity. Collaborative efforts between academic institutions and industry partners are underway to explore its full potential in medicinal chemistry.

In conclusion, N-(1-Cyano-2,2-dimethylcyclopropyl)-2-(3-methoxyoxan-4-yl)acetamide represents a promising candidate for further research and development in the chemical biology and pharmaceutical sectors. Its unique structural features, combined with its demonstrated biological activity, make it a valuable tool for understanding complex biochemical pathways and designing novel therapeutics. Future studies should focus on elucidating its precise mechanisms of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in preclinical models. As the field advances, this compound is likely to play a pivotal role in the discovery of next-generation drugs.